Cas no 37761-96-9 (7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 1,4-dihydro-5-phenyl-)

• Product Name: 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 1,4-dihydro-5-phenyl-
• CAS No: 37761-96-9
• MF: C₁₀H₇N₅O
• MW: 213.195480585098
• CID: 1485272
• PubChem ID: 136116746
• Update Time: 2025-04-21

7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 1,4-dihydro-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 1,4-dihydro-5-phenyl-
• DTXSID50876191
• 7H-1,2,3-TRIAZOLO[4,5-D]PYRIMIDIN-7-ONE, 1,4-DIH
• 37761-96-9
• AKOS026340168

• Inchi： 1S/C10H7N5O/c16-10-7-9(14-15-13-7)11-8(12-10)6-4-2-1-3-5-6/h1-5H,(H2,11,12,13,14,15,16)
• InChI Key： DZIQSUMQUBWFNQ-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NNN=2)N=C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 213.06521
• Monoisotopic Mass: 213.06505986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 83.03